![molecular formula C17H18N4O6S B4118659 2-(2,3-dimethoxybenzoyl)-N-(2-methoxy-4-nitrophenyl)hydrazinecarbothioamide](/img/structure/B4118659.png)
2-(2,3-dimethoxybenzoyl)-N-(2-methoxy-4-nitrophenyl)hydrazinecarbothioamide
Overview
Description
2-(2,3-dimethoxybenzoyl)-N-(2-methoxy-4-nitrophenyl)hydrazinecarbothioamide, also known as DMBNT, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. It belongs to the class of hydrazinecarbothioamide derivatives, which have shown promising results in various biological activities.
Mechanism of Action
The mechanism of action of 2-(2,3-dimethoxybenzoyl)-N-(2-methoxy-4-nitrophenyl)hydrazinecarbothioamide involves the inhibition of various enzymes and proteins involved in cancer cell proliferation and survival. It has been found to inhibit the activity of matrix metalloproteinases, which are involved in cancer cell invasion and metastasis. This compound also inhibits the activity of topoisomerase II, which is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
This compound has been found to induce oxidative stress in cancer cells, leading to the activation of various signaling pathways involved in cell death. The compound has also been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
2-(2,3-dimethoxybenzoyl)-N-(2-methoxy-4-nitrophenyl)hydrazinecarbothioamide has several advantages for use in lab experiments. It is a synthetic compound, which allows for easy purification and reproducibility. The compound has also shown high potency and selectivity towards cancer cells, making it a promising candidate for cancer therapy. However, the limitations of this compound include its limited solubility in water, which may affect its bioavailability in vivo.
Future Directions
The potential therapeutic applications of 2-(2,3-dimethoxybenzoyl)-N-(2-methoxy-4-nitrophenyl)hydrazinecarbothioamide are still being explored, and several future directions can be pursued. These include the development of novel drug formulations to enhance the bioavailability and efficacy of this compound in vivo. The compound can also be used in combination with other anti-cancer agents to enhance their therapeutic effects. Further studies are needed to elucidate the molecular mechanisms of this compound and its potential applications in various diseases.
Conclusion:
In conclusion, this compound is a synthetic compound with promising therapeutic potential in various diseases, particularly cancer. The compound has shown anti-cancer, anti-inflammatory, and anti-microbial properties, and its mechanism of action involves the inhibition of various enzymes and proteins involved in cancer cell proliferation and survival. While this compound has several advantages for use in lab experiments, further studies are needed to explore its potential applications in vivo and elucidate its molecular mechanisms.
Scientific Research Applications
2-(2,3-dimethoxybenzoyl)-N-(2-methoxy-4-nitrophenyl)hydrazinecarbothioamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to possess anti-cancer, anti-inflammatory, and anti-microbial properties. The compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis in various cancer types, including breast, lung, and colon cancer.
properties
IUPAC Name |
1-[(2,3-dimethoxybenzoyl)amino]-3-(2-methoxy-4-nitrophenyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O6S/c1-25-13-6-4-5-11(15(13)27-3)16(22)19-20-17(28)18-12-8-7-10(21(23)24)9-14(12)26-2/h4-9H,1-3H3,(H,19,22)(H2,18,20,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSKQNCYJPSMOTF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)NNC(=S)NC2=C(C=C(C=C2)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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